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Compound of Interest

Compound Name: 3-(4-Formylphenyl)propanoic acid

Cat. No.: B1288301 Get Quote

Essential Safety and Handling Guide for 3-(4-
Formylphenyl)propanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, personal protective equipment (PPE)

recommendations, and detailed operational and disposal plans for handling 3-(4-
Formylphenyl)propanoic acid. Adherence to these procedures is essential for ensuring

laboratory safety and minimizing risk.

Hazard Identification and Safety Summary
3-(4-Formylphenyl)propanoic acid is a chemical compound that requires careful handling

due to its potential health hazards. The primary risks associated with this compound are

irritation to the skin, eyes, and respiratory system.[1][2][3]
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Hazard
Classification

Description GHS Pictogram Signal Word

Skin

Corrosion/Irritation

Causes skin irritation.

[2][3]
Warning

Serious Eye

Damage/Eye Irritation

Causes serious eye

irritation.[2][3]
Warning

Specific Target Organ

Toxicity

May cause respiratory

irritation.[2][3]
Warning

Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to prevent exposure. The following table

summarizes the required PPE for handling 3-(4-Formylphenyl)propanoic acid.

Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Hand Protection
Nitrile gloves (minimum 5-mil

thickness).[4]

Provides splash protection

against weak acids and some

organic solvents.[5] For

prolonged contact, consider

heavier-duty gloves and

consult manufacturer's

chemical resistance data.

Eye and Face Protection

ANSI-approved safety glasses

or chemical splash goggles. A

face shield is recommended

when there is a risk of

splashing.

Protects against eye irritation

from dust particles or splashes.

[2]

Skin and Body Protection

Flame-resistant lab coat,

buttoned to full length. Long

pants and closed-toe shoes

are mandatory.

Prevents skin contact with the

chemical.

Respiratory Protection

Required when dusts are

generated, especially outside

of a fume hood. A half-mask or

full-facepiece respirator with

organic vapor/acid gas

cartridges and a P100

particulate pre-filter is

recommended.[6]

Protects against respiratory

irritation from inhaling fine

particles of the compound.[2]

Operational Plan: Step-by-Step Handling
Procedures
All handling of 3-(4-Formylphenyl)propanoic acid should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood to minimize inhalation exposure.

Experimental Workflow for Handling 3-(4-Formylphenyl)propanoic acid
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Caption: Workflow for handling 3-(4-Formylphenyl)propanoic acid.
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Detailed Methodologies:

Preparation:

Don PPE: Before entering the laboratory area where the chemical is handled, put on all

required PPE as specified in the table above.

Prepare Fume Hood: Ensure the chemical fume hood is functioning correctly. The sash

should be kept as low as possible.

Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, containers,

etc.) within the fume hood to minimize movement in and out of the containment area.

Handling (inside a chemical fume hood):

Weighing the Chemical:

Use a disposable weigh boat to prevent contamination of the balance.

Carefully scoop the desired amount of 3-(4-Formylphenyl)propanoic acid from its

container. Avoid creating dust.

If weighing outside a fume hood is unavoidable, pre-weigh a sealed container, add the

chemical inside the fume hood, and then re-weigh the sealed container outside.[3][7]

Performing the Experiment:

Conduct all manipulations of the chemical deep within the fume hood, at least six inches

from the sash.

Keep the container with the chemical covered when not in immediate use.

Cleanup:

Decontamination: Wipe down the work surface inside the fume hood and any equipment

used with an appropriate solvent (e.g., 70% ethanol) and dispose of the cleaning materials

as hazardous waste.
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Doffing PPE: Remove PPE in the correct order to avoid cross-contamination: gloves first,

followed by the lab coat, and then eye protection. Wash hands thoroughly with soap and

water after removing PPE.

Disposal Plan
Proper disposal of 3-(4-Formylphenyl)propanoic acid and its containers is crucial to prevent

environmental contamination and ensure compliance with regulations.

Disposal Workflow
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Caption: Disposal plan for 3-(4-Formylphenyl)propanoic acid waste.

Disposal Protocols:

Segregation of Waste:

Solid Waste: Dispose of unused or waste 3-(4-Formylphenyl)propanoic acid and any

contaminated materials (e.g., weigh boats, gloves, paper towels) in a clearly labeled,

sealed container for solid chemical waste.

Liquid Waste: If the chemical is dissolved in a solvent, collect it in a designated, labeled

container for hazardous liquid waste. Do not mix with incompatible waste streams.

Container Disposal:

Empty containers of 3-(4-Formylphenyl)propanoic acid must be triple-rinsed with a

suitable solvent.

The rinsate should be collected and disposed of as hazardous liquid waste.

After triple-rinsing, the container can be disposed of in accordance with institutional

guidelines, which may include recycling or regular trash disposal after defacing the label.

Final Disposal:

All waste containers must be clearly labeled with the chemical name and associated

hazards.

Store waste containers in a designated, well-ventilated, and secure waste accumulation

area.

Dispose of all waste through an approved hazardous waste disposal company, following

all local and national regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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